Cas no 1706454-07-0 (3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione)

• Product Name: 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione
• CAS No: 1706454-07-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD29034549
• CID: 5171531
• PubChem ID: 86262250
• Update Time: 2025-06-13

3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-(2-pyrrolidinylmethyl)-
• 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione

• MDL： MFCD29034549
• Inchi： 1S/C8H12N2O3/c11-7-5-13-8(12)10(7)4-6-2-1-3-9-6/h6,9H,1-5H2
• InChI Key： LJGDCNJLYZYCTR-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(CC2CCCN2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione

Introduction to 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione (CAS No. 1706454-07-0) in Modern Chemical Biology and Medicinal Chemistry

3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione (CAS No. 1706454-07-0) represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the oxazolidinone class, a scaffold known for its broad utility in drug discovery due to its ability to engage in multiple hydrogen bonding interactions and its inherent flexibility. The presence of a pyrrolidinyl moiety at the C3 position further enhances its pharmacological potential by introducing a nitrogen-rich environment that can modulate biological targets with high specificity.

The 1,3-oxazolidine core is particularly noteworthy for its role as a privileged structure in medicinal chemistry. It serves as a versatile pharmacophore, capable of mimicking the conformational flexibility of natural products while maintaining robust binding affinities to biological targets. This dual functionality makes it an attractive candidate for the development of novel therapeutic agents. The dione functionality at the 2,4 positions adds an additional layer of reactivity, enabling various chemical modifications that can fine-tune the compound’s biological activity.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate protein-protein interactions (PPIs). 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione has emerged as a promising lead compound in this area due to its ability to disrupt or stabilize PPIs through its unique structural features. PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. By targeting these interactions, compounds like 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione hold the potential to address unmet medical needs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in various diseases. The pyrrolidinyl group in 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione can be strategically positioned to interact with key residues in the ATP-binding pocket of kinases, thereby inhibiting their activity. This has led to several studies exploring its efficacy as a lead compound for kinase inhibitors with promising preliminary results.

Moreover, the 1,3-oxazolidine scaffold is known for its stability under various physiological conditions, making it an excellent candidate for oral administration. This stability ensures that the compound can reach its target site of action intact and exhibit prolonged biological activity. Additionally, the dione functionality allows for further derivatization via oxidation-reduction reactions, enabling the synthesis of analogs with tailored properties such as improved solubility or metabolic stability.

Recent advances in computational chemistry have further enhanced the utility of 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione as a scaffold for drug discovery. High-throughput virtual screening (HTVS) and molecular docking studies have identified several derivatives with enhanced binding affinities to target proteins. These computational approaches have not only accelerated the identification of promising candidates but also provided insights into the structural determinants that govern binding specificity.

The versatility of 3-(pyrrolidin-2-yl)methyl-1,3-oxazolidine-2,4-dione extends beyond kinase inhibition. It has also shown promise as a scaffold for developing compounds that modulate other enzyme families such as proteases and phosphodiesterases (PDEs). PDEs are involved in various physiological processes and their inhibition has therapeutic implications in conditions like pulmonary hypertension and erectile dysfunction. The ability of this compound to interact with multiple enzyme families underscores its broad pharmacological potential.

In conclusion,3-(pyrrolidin-2-ylmethyl)-1,3 oxazolidine 24dione (CAS No 1706454070) stands out as a structurally unique and pharmacologically versatile compound with significant implications for modern drug discovery efforts The combination of its privileged scaffold with functional moieties such as pyrrolidine groups offers an excellent platform for developing novel therapeutic agents targeting various diseases particularly those involving protein-protein interactions kinases proteases phosphodiesterases Its stability under physiological conditions coupled with opportunities for further chemical modification make it an attractive candidate for future research endeavors In light of these attributes this compound continues to be a focal point in medicinal chemistry research aimed at addressing critical unmet medical needs